Cas no 133861-33-3 (2,6-Dibromo-3,5-bis(trifluoromethyl)aniline)

• Product Name: 2,6-Dibromo-3,5-bis(trifluoromethyl)aniline
• CAS No: 133861-33-3
• MF: C₈H₃Br₂F₆N
• MW: 386.914541482925
• CID: 2625536
• PubChem ID: 4301401
• Update Time: 2025-04-21

2,6-Dibromo-3,5-bis(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• FFGIDWLBPMXQOY-UHFFFAOYSA-N
• 2,6-dibromo-3,5-bis(trifluoromethyl)aniline
• SCHEMBL6277666
• AKOS017344582
• 665-973-1
• 133861-33-3
• 2,6-Dibromo-3,5-bis(trifluoromethyl)aniline

• Inchi： 1S/C8H3Br2F6N/c9-4-2(7(11,12)13)1-3(8(14,15)16)5(10)6(4)17/h1H,17H2
• InChI Key： FFGIDWLBPMXQOY-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(C(F)(F)F)=CC=1C(F)(F)F)Br)N

Computed Properties

• Exact Mass: 386.85159Da
• Monoisotopic Mass: 384.85364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų